Cas no 946335-42-8 (4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)
4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
- 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
-
- Inchi: 1S/C22H18BrFN2O3S/c23-17-5-3-15(4-6-17)22(27)25-19-9-12-21-16(14-19)2-1-13-26(21)30(28,29)20-10-7-18(24)8-11-20/h3-12,14H,1-2,13H2,(H,25,27)
- InChI Key: TXSLXOGLVBXBBI-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(Br)C=C1
4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2042-0186-2μmol |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-5μmol |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-10μmol |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-20μmol |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-1mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-2mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-3mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-4mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-5mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2042-0186-10mg |
4-bromo-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide |
946335-42-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
Introduction to 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-42-8)
4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, a compound with the CAS number 946335-42-8, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzene ring and a fluorinated benzenesulfonyl group, which contribute to its potential therapeutic applications.
The chemical structure of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is composed of a tetrahydroquinoline core, which is a common scaffold in many bioactive compounds. The presence of the bromine and fluorine atoms introduces specific electronic and steric effects that can influence the compound's biological activity and pharmacokinetic properties. These features make it an attractive candidate for drug discovery and development.
Recent studies have explored the potential of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. Kinase inhibitors have shown promise in treating various cancers and inflammatory diseases.
In addition to its enzymatic inhibition properties, 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has also been studied for its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic conditions such as arthritis. The compound's ability to modulate inflammatory responses could make it a valuable therapeutic option in these areas.
The pharmacokinetic profile of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has been another focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the drug reaches its intended target in sufficient concentrations and remains active for an appropriate duration.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide in human subjects. Early results have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully understand its potential and to optimize its use in clinical settings.
The synthesis of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods have been developed to facilitate the production of this compound on both laboratory and industrial scales. These methods often involve multi-step reactions that incorporate various functional groups and protect them during intermediate stages.
In conclusion, 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-42-8) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
946335-42-8 (4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)